Cas no 13625-39-3 (1,3,8-Triazaspiro[4.5]decane-2,4-dione)

• Product Name: 1,3,8-Triazaspiro[4.5]decane-2,4-dione
• CAS No: 13625-39-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD06660736
• CID: 49377
• PubChem ID: 120989
• Update Time: 2025-06-08

1,3,8-Triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decane-2,4-dione
• 1,3,8-TRIAZA-SPIRO[4.5]DECANE-2,4-DIONE
• C7H11N3O2
• IFLAB-BB F2124-0748
• 1,3,8-Triazaspiro[4.5]decan-2,4-dione
• 2,4-Dioxo-1,3,8-triazaspiro[4.5]decane
• 2,4,8-triazaspiro[4.5]decane-1,3-dione
• PubChem18880
• 1,3,8-Triaza-spiro4.5decane-2,4-dione
• 1,3,8-Triaza-spiro[4.5]decane-2,4-d
• piperidine-4-spirohydantoin
• HRSWSISJJJDBOQ-UHFFFAOYSA-N
• SBB085337
• TRA0009675
• SY008031
• BC223193
• AKOS000122980
• MFCD06660736
• DTXSID20276240
• Z104505364
• BP-11670
• A1-01189
• 1,3,8-triaza-spiro[4.5]decan-2,4-dione
• SCHEMBL239415
• A25304
• 1,3,8-triazaspiro[4.5]decane-2,4-dione, AldrichCPR
• FT-0656086
• 13625-39-3
• F2124-0748
• CS-W021275
• FS-2484
• AM20080266
• J-503855
• 1,3,8-Triaza-spiro[45]decane-2,4-d
• CCG-309929
• PB40417
• EN300-11542
• DB-063127

• MDL： MFCD06660736
• Inchi： 1S/C7H11N3O2/c11-5-7(10-6(12)9-5)1-3-8-4-2-7/h8H,1-4H2,(H2,9,10,11,12)
• InChI Key： HRSWSISJJJDBOQ-UHFFFAOYSA-N
• SMILES： O=C1C2(CCNCC2)NC(N1)=O

Computed Properties

• Exact Mass: 169.08500
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2
• XLogP3: -1.1

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 70.23000
• LogP: -0.06560
• Vapor Pressure: No data available

1,3,8-Triazaspiro[4.5]decane-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 1,3,8-Triazaspiro[4.5]decane-2,4-dione

Comprehensive Overview of 1,3,8-Triazaspiro[4.5]decane-2,4-dione (CAS No. 13625-39-3): Properties, Applications, and Industry Insights

1,3,8-Triazaspiro[4.5]decane-2,4-dione (CAS No. 13625-39-3) is a heterocyclic compound with a unique spirocyclic structure, combining both nitrogen and carbonyl functionalities. This molecular architecture makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's rigid spiro framework enhances its stability and selectivity, which is why it is increasingly studied for drug discovery, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders.

In recent years, the demand for spirocyclic compounds like 1,3,8-Triazaspiro[4.5]decane-2,4-dione has surged due to their potential in developing novel therapeutics. Researchers are exploring its role in central nervous system (CNS) drug design, given its ability to cross the blood-brain barrier. Additionally, its hydrogen-bonding capacity and structural diversity make it a candidate for crystal engineering and material science applications.

The synthesis of 1,3,8-Triazaspiro[4.5]decane-2,4-dione typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques like microwave-assisted synthesis and catalyzed amidation have improved yields and reduced environmental impact, aligning with the growing emphasis on green chemistry. These innovations address common search queries such as "efficient synthesis of spirocyclic compounds" and "sustainable methods for heterocyclic chemistry."

From an industrial perspective, CAS No. 13625-39-3 is gaining traction in custom synthesis and contract manufacturing, as companies seek specialized intermediates for high-value APIs (Active Pharmaceutical Ingredients). Its compatibility with high-throughput screening (HTS) platforms further boosts its appeal in drug discovery pipelines. Discussions on forums and scientific platforms often highlight its potential in fragment-based drug design, a trending topic in medicinal chemistry.

Quality control and analytical characterization of 1,3,8-Triazaspiro[4.5]decane-2,4-dione rely on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards, a critical concern for manufacturers. Searches related to "purity analysis of spirocyclic derivatives" or "spectroscopic data for CAS 13625-39-3" reflect the compound's technical relevance in analytical chemistry.

Beyond pharmaceuticals, 1,3,8-Triazaspiro[4.5]decane-2,4-dione is being investigated for its role in catalysis and ligand design. Its nitrogen-rich structure offers coordination sites for metal ions, making it useful in homogeneous catalysis for fine chemical production. This versatility answers frequent queries like "nitrogen-containing ligands in catalysis" and "spirocyclic catalysts for organic transformations."

In summary, 1,3,8-Triazaspiro[4.5]decane-2,4-dione (CAS No. 13625-39-3) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span drug development, materials science, and catalysis, driven by advancements in synthetic methodologies and analytical technologies. As research continues, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainable chemistry.